1-[(4-Iodophenyl)sulfonyl]azetidine-3-carboxylic acid

• Molecular Formula: C10H10INO4S
• Molecular Weight: 367.16 g/mol
• IUPAC Name: 1-(4-iodophenyl)sulfonylazetidine-3-carboxylic acid
• InChI: InChI=1S/C10H10INO4S/c11-8-1-3-9(4-2-8)17(15,16)12-5-7(6-12)10(13)14/h1-4,7H,5-6H2,(H,13,14)
• InChI Key: YDFJQIPLFGFTIY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=C(C=C2)I)C(=O)O

Description

1-[(4-Iodophenyl)sulfonyl]azetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C10H10INO4S and its molecular weight is 367.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of azetidine-3-carboxylic acid hydrochloride (1.0 g, 7.27 mmol) in DCM (25 mL) is added 5N aqueous NaOH (10 mL) and water (10 mL). p-Iodobenzenesulfonyl chloride (2.41 g, 7.98 mmol) is added portionwise. After 18 h the reaction mixture is diluted with DCM/water. The basic aqueous layer is acidified with 5N aqueous HCl. The resultant precipitate is filtered, washed with water and MeCN. Drying in air gives 1.17 g (44%) of 1-[(4-iodophenyl)sulfonyl]azetidine-3-carboxylic acid. m/z=368 [M++H].